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Compound of Interest

Compound Name: ethyl (2R)-2-aminopentanoate

Cat. No.: B085190

This document provides essential safety and logistical information for the proper disposal of
ethyl (2R)-2-aminopentanoate, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental protection.

Chemical and Physical Properties

A summary of the key quantitative data for ethyl (2R)-2-aminopentanoate and its
hydrochloride salt is presented below. This information is crucial for correct handling and waste
categorization.

Property Value Source
Chemical Name ethyl (2R)-2-aminopentanoate N/A
Molecular Formula C7H1sNO2 [1]
Molecular Weight 145.2 g/mol [1]

CAS Number (HCI Salt) 144447-82-5 / 1998700-99-4 [11[2]
Molecular Formula (HCI Salt) C7H16CINO:2 [2][3]
Molecular Weight (HCI Salt) 181.66 g/mol [2]

Disposal Protocol: A Step-by-Step Guide
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The disposal of ethyl (2R)-2-aminopentanoate must be handled as a regulated hazardous
waste process. Under no circumstances should this chemical be disposed of via the sanitary
sewer system or as common trash.[1][4] Discharge into the environment must be strictly
avoided.[1]

Step 1: Personal Protective Equipment (PPE) and Safety
Precautions

Before handling the chemical for disposal, ensure all appropriate PPE is worn.

Eye Protection: Wear tightly fitting safety goggles with side-shields.[1]

Hand Protection: Wear chemical-impermeable gloves.[1]

Body Protection: Wear suitable protective clothing to prevent skin contact.[1]

Ventilation: Handle the material in a well-ventilated area, such as a chemical fume hood.[1]

Step 2: Waste Segregation and Collection

Proper segregation is key to safe and compliant chemical waste management.

« ldentify Waste Stream: Designate a specific waste container for ethyl (2R)-2-
aminopentanoate and materials contaminated with it.

o Use Appropriate Containers: Collect the waste in a suitable, sealable, and clearly labeled
container.[1] The container must be compatible with the chemical. Empty, original chemical
containers can be used for waste accumulation.[4]

o Contaminated Materials: Any materials used for cleaning spills, such as absorbent pads or
paper towels, must also be collected in the designated hazardous waste container.

Step 3: Waste Container Labeling

Properly label the waste container immediately upon adding the first quantity of waste.

e Contents: Clearly write "Hazardous Waste" and the full chemical name: "Ethyl (2R)-2-
aminopentanoate".
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» Hazard Identification: Indicate the primary hazards. While specific data for this compound is
limited, related amino acid esters can be flammable and corrosive, so these hazards should
be considered.[5]

Step 4: Storage of Chemical Waste

Store the sealed waste container in a designated and secure satellite accumulation area while
awaiting pickup.

» Location: The storage area should be cool, dry, and well-ventilated.[1]

« Ignition Sources: Keep the container away from all sources of ignition, including heat,
sparks, and open flames.[6]

o Compatibility: Ensure the container is stored away from incompatible materials, such as
strong oxidizing agents or reducing agents.[6]

Step 5: Arranging for Final Disposal

The final disposal must be conducted by a licensed hazardous waste management company or
through your institution's Environmental Health & Safety (EHS) department.[4]

» Contact EHS: Follow your institution's protocol for chemical waste pickup. This typically
involves submitting a request for disposal.[4]

» Provide Documentation: Be prepared to provide the labeled information from the container to
the disposal personnel.

e Do Not Transport: Do not attempt to transport the chemical waste off-site yourself.

Emergency Procedures for Spills

In the event of a spill, immediate and correct action is required to prevent exposure and
environmental contamination.
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o Evacuate and Secure: Evacuate personnel from the immediate area and remove all sources
of ignition.[1]

» Ventilate: Ensure the area is adequately ventilated.[1]
o Containment: Prevent the spill from spreading or entering drains.[1]

o Cleanup: Use an inert, liquid-absorbent material (e.g., Chemizorb®, sand, or vermiculite) to
absorb the spill. Do not use combustible materials like sawdust.

» Collect and Dispose: Carefully collect the absorbent material and place it into a sealed,
labeled container for hazardous waste disposal, following the procedures outlined above.[1]

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of ethyl (2R)-2-aminopentanoate.
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Caption: Disposal workflow for ethyl (2R)-2-aminopentanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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